Cas no 20224-12-8 (benzimidazole, 4-chloro-2-ethyl- (8ci))

• Product Name: benzimidazole, 4-chloro-2-ethyl- (8ci)
• CAS No: 20224-12-8
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 909318
• PubChem ID: 45078552
• Update Time: 2025-04-19

benzimidazole, 4-chloro-2-ethyl- (8ci) Chemical and Physical Properties

Names and Identifiers

• benzimidazole, 4-chloro-2-ethyl- (8ci)
• SCHEMBL1918622
• BENZIMIDAZOLE, 4-CHLORO-2-ETHYL-
• 20224-12-8
• DB-274281
• 4-chloro-2-ethyl-1H-benzo[d]imidazole

• Inchi： 1S/C9H9ClN2/c1-2-8-11-7-5-3-4-6(10)9(7)12-8/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： NFHCYESJWVRIAZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(CC)N2

Computed Properties

• Exact Mass: 180.0454260g/mol
• Monoisotopic Mass: 180.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų